4-Fluoro-3-methyl-2-(trifluoromethyl)benzaldehyde
Overview
Scientific Research Applications
Chemical Synthesis
4-Fluoro-3-methyl-2-(trifluoromethyl)benzaldehyde has been utilized in various chemical syntheses. For instance, its role in the Pd-catalyzed, ortho C-H methylation and fluorination of benzaldehydes using orthanilic acids as transient directing groups was explored. This method demonstrated the potential for selective chemical modifications in organic synthesis (Chen & Sorensen, 2018). Additionally, the synthesis of fluorinated analogues of combretastatin A-4, where fluorinated benzaldehydes were employed in the Wittig synthesis of fluoro-substituted stilbenes, highlighted the utility of fluorinated compounds in developing novel anticancer agents (Lawrence et al., 2003).
Materials Science
In materials science, this compound was used to synthesize microporous polyaminals for carbon dioxide adsorption. These polymers showed increased surface areas and effective CO2 uptake, demonstrating the compound's potential in environmental applications (Li, Zhang, & Wang, 2016).
Radiochemistry
In radiochemistry, the compound was involved in the reductive etherification of 4-[18F]fluoro-benzaldehyde with decaborane, showcasing its utility in synthesizing fluorobenzyl ethers for radiopharmaceutical applications (Funke et al., 2006).
Catalysis and Organic Reactions
The compound played a role in Ru(II)-catalyzed intermolecular direct ortho-C(sp2)-H imidation of benzaldehydes, illustrating its significance in facilitating diverse organic reactions and synthesis pathways (Wu et al., 2021).
Polymer Science
In polymer science, this compound was used to synthesize novel copolymers with varying physical properties, expanding its applications in creating new materials with tailored characteristics (Kharas et al., 2017).
properties
IUPAC Name |
4-fluoro-3-methyl-2-(trifluoromethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O/c1-5-7(10)3-2-6(4-14)8(5)9(11,12)13/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPISXPQWHMSGAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C(F)(F)F)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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